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Compound of Interest

Compound Name: 4-Ethynyl-N-methylaniline

Cat. No.: B038160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectral characteristics and a plausible

synthetic route for 4-Ethynyl-N-methylaniline, a valuable building block in medicinal chemistry

and materials science. Due to the limited availability of direct experimental data for this specific

compound, this guide presents extrapolated spectral data based on structurally analogous

compounds.

Predicted Spectral Data
The following tables summarize the predicted spectral data for 4-Ethynyl-N-methylaniline.

These predictions are derived from the analysis of known spectral data for 4-ethynylaniline, N-

methylaniline, and other related structures.

Table 1: Predicted ¹H NMR Spectral Data
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.35 d 2H Ar-H (ortho to -C≡CH)

~6.65 d 2H
Ar-H (ortho to -

NHCH₃)

~3.8 (broad s) s 1H NH

~3.0 s 1H ≡C-H

~2.85 s 3H N-CH₃

Solvent: CDCl₃

Table 2: Predicted ¹³C NMR Spectral Data
Chemical Shift (δ) ppm Assignment

~148 Ar-C (C-N)

~133 Ar-C (ortho to -C≡CH)

~115 Ar-C (C-C≡CH)

~112 Ar-C (ortho to -NHCH₃)

~84 -C≡CH

~76 -C≡CH

~31 N-CH₃

Solvent: CDCl₃

Table 3: Predicted Infrared (IR) Spectral Data
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Wavenumber (cm⁻¹) Functional Group Assignment

~3410 N-H Stretch

~3300 ≡C-H Stretch

~2100 C≡C Stretch (weak)

~1610, 1520 C=C Aromatic Ring Stretch

~1320 C-N Stretch

Table 4: Predicted Mass Spectrometry (MS) Data
m/z Assignment

~131 [M]⁺ (Molecular Ion)

~116 [M-CH₃]⁺

Experimental Protocols
A plausible synthetic route to 4-Ethynyl-N-methylaniline involves a two-step process: the

synthesis of 4-ethynylaniline followed by N-methylation.

Synthesis of 4-Ethynylaniline
This procedure is adapted from a known synthesis of 4-ethynylaniline.[1]

Materials:

4-((Trimethylsilyl)ethynyl)aniline

Potassium hydroxide (KOH)

Methanol (MeOH)

Tetrahydrofuran (THF)

Dichloromethane (CH₂Cl₂)
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Anhydrous magnesium sulfate (MgSO₄)

Procedure:

A solution of 4-((trimethylsilyl)ethynyl)aniline (1.10 g, 5.86 mmol) in tetrahydrofuran (5 mL) is

slowly added to a stirred solution of potassium hydroxide (1.34 g, 23.8 mmol) in methanol (6

mL).

The reaction mixture is heated to reflux overnight.

After completion, the mixture is cooled to room temperature and filtered to remove any

insoluble impurities.

The filtrate is concentrated under reduced pressure.

The resulting residue is dissolved in dichloromethane (50 mL), filtered, and dried over

anhydrous magnesium sulfate.

The solvent is removed under reduced pressure to yield the 4-ethynylaniline product.

N-methylation of 4-Ethynylaniline
This is a general procedure for the N-methylation of anilines and can be adapted for 4-

ethynylaniline.[2]

Materials:

4-Ethynylaniline

Ruthenium catalyst (e.g., (DPEPhos)RuCl₂(PPh₃))

Base (e.g., Cesium Carbonate, Cs₂CO₃)

Anhydrous Methanol (MeOH)

Procedure:

A 10 mL Schlenk tube equipped with a magnetic stir bar is charged with the ruthenium

catalyst (0.5 mol%), 4-ethynylaniline (1.0 mmol), and the base (e.g., Cs₂CO₃).
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Anhydrous methanol (1 mL) is added to the tube.

The Schlenk tube is sealed, and the mixture is stirred at 140 °C for 12 hours.

After cooling, the reaction mixture is concentrated in vacuo.

The residue is purified by column chromatography on silica gel to obtain 4-Ethynyl-N-
methylaniline.

Synthesis Workflow
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Synthesis of 4-Ethynyl-N-methylaniline

Step 1: Desilylation

Step 2: N-Methylation

4-((Trimethylsilyl)ethynyl)aniline

KOH, MeOH/THF
Reflux

4-Ethynylaniline

4-Ethynylaniline

Ru catalyst, Base
MeOH, 140°C

4-Ethynyl-N-methylaniline

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 4-Ethynyl-N-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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